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Introduction

Disperse Orange 30 (DO-30) is a mono-azo dye extensively used in the textile industry for

coloring materials like polyester and nylon.[1] Due to their complex aromatic structure, these

dyes are often resistant to biodegradation, leading to persistent water pollution when released

in industrial effluents.[1][2] The hydrophobic nature of azo dyes like DO-30 allows them to

remain in aquatic environments for extended periods, posing a threat to living organisms.[1]

Adsorption using activated carbon is a widely recognized and effective physicochemical

treatment method for removing such dyes from wastewater.[1][2] The high surface area and

porous structure of activated carbon make it an excellent adsorbent for binding and removing

dye molecules.[1][2] Furthermore, the adsorption capacity of activated carbon can be

enhanced through chemical modification or by using various precursor materials.[1][3]

Key Findings on Adsorption of Disperse Orange 30

The efficiency of Disperse Orange 30 removal is influenced by several key experimental

parameters, including the type of activated carbon, pH, adsorbent dosage, contact time, and

temperature. Studies have shown that activated carbon derived from various sources, such as

Holm Oak acorns and commercial powdered activated carbon (PAC), can effectively remove
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DO-30.[1][3] Chemical activation or functionalization, for instance with ZnCl₂ or H₂SO₄, can

significantly enhance the removal efficiency.[1][3]

The adsorption process is often spontaneous and can be either endothermic or exothermic

depending on the specific activated carbon and conditions.[1][4] The equilibrium data for DO-30

adsorption has been shown to fit various isotherm models, including Langmuir, Freundlich, and

Temkin, indicating that the adsorption can occur as a monolayer or on a heterogeneous

surface.[1][4][5] Kinetic studies frequently point towards a pseudo-second-order model,

suggesting that chemisorption may be the rate-limiting step.[1]

Data Presentation
Table 1: Summary of Experimental Conditions and Adsorption Efficiency for Disperse Orange
30
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Table 2: Adsorption Isotherm, Kinetic, and Thermodynamic Parameters for Disperse Orange
30
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Experimental Protocols & Methodologies
Protocol 1: Preparation of Activated Carbon

This protocol describes a general method for preparing activated carbon from a precursor,

followed by a specific example of acid functionalization.

1.1. General Preparation via Chemical Activation (Example: Holm Oak Acorns)[3]
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Precursor Preparation: Wash the raw material (e.g., Holm Oak acorns) with distilled water to

remove impurities and dry in an oven.

Impregnation: Mix the dried precursor with a chemical activating agent (e.g., H₃PO₄, ZnCl₂,

or KOH) in a specific mass ratio.

Carbonization/Activation: Heat the impregnated material in a furnace under an inert

atmosphere at a high temperature (e.g., 750 °C) for a set duration.

Washing and Drying: After cooling, wash the resulting activated carbon thoroughly with

acid/base and then distilled water until the pH is neutral to remove the activating agent and

any residual byproducts.

Final Product: Dry the washed activated carbon in an oven (e.g., at 70-110°C) overnight. The

final product can be ground and sieved to the desired particle size.

1.2. Sulfuric Acid Functionalization of Commercial Activated Carbon[1]

Add 6 g of powdered pure activated carbon (PAC) to 30 mL of concentrated H₂SO₄.

Stir the mixture continuously at 600 rpm for 6 hours at approximately 80 °C.

After the reaction, allow the mixture to cool and then carefully dilute it with distilled water.

Wash the mixture repeatedly with distilled water until the filtrate is neutral.

Filter the mixture using a vacuum flask.

Dry the resulting H₂SO₄-functionalized activated carbon (AAC) in an oven at 70 °C overnight.

Protocol 2: Batch Adsorption Experiments

This protocol outlines the procedure for conducting batch experiments to evaluate the

adsorption performance of activated carbon for DO-30 removal.

Stock Solution Preparation: Prepare a stock solution of Disperse Orange 30 (e.g., 1000

mg/L) in distilled water. Prepare working solutions of desired concentrations (e.g., 10, 20, 50,

100 mg/L) by diluting the stock solution.[1]
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Adsorption Setup: For each experiment, add a precise amount of activated carbon (e.g., 0.1

g) to a flask containing a fixed volume of DO-30 solution (e.g., 100 mL) of a known initial

concentration.[6]

Parameter Adjustment (as required):

pH: Adjust the initial pH of the dye solution using dilute HCl or NaOH.

Temperature: Place the flasks in a temperature-controlled shaker or water bath.

Agitation: Agitate the flasks at a constant speed (e.g., 700 rpm) for a predetermined contact

time (e.g., 90 minutes).[1]

Sample Collection & Separation: At various time intervals (for kinetic studies) or at the end of

the experiment (for equilibrium studies), withdraw samples. Separate the activated carbon

from the solution by centrifugation or filtration.[1]

Analysis: Determine the final concentration of DO-30 in the supernatant using a UV-Vis

spectrophotometer at the maximum absorbance wavelength (λ_max) of 450 nm.[1]

Calculations:

Dye Removal Percentage (%):Removal % = ((C₀ - Cₑ) / C₀) * 100

Adsorption Capacity at Equilibrium (qₑ, mg/g):qₑ = ((C₀ - Cₑ) * V) / m

Where:

C₀ = Initial dye concentration (mg/L)

Cₑ = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

m = Mass of the adsorbent (g)

Protocol 3: Analytical Method - UV-Vis Spectrophotometry
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This protocol details the method for measuring the concentration of Disperse Orange 30.

Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up. Set the

wavelength to 450 nm, which is the λ_max for DO-30.[1]

Calibration Curve:

Prepare a series of standard solutions of DO-30 with known concentrations (e.g., 0, 5, 10,

20, 50, 100 mg/L) from the stock solution.[1]

Measure the absorbance of each standard solution at 450 nm, using distilled water as the

blank.

Plot a graph of absorbance versus concentration. The resulting linear plot is the calibration

curve. Determine the equation of the line (e.g., A = 0.0212C).[1]

Sample Measurement: Measure the absorbance of the unknown samples (supernatant from

the adsorption experiment) at 450 nm.

Concentration Determination: Use the calibration curve equation to calculate the

concentration of DO-30 in the unknown samples based on their absorbance values.
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Caption: Experimental workflow for DO-30 adsorption onto activated carbon.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15552613?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption Efficiency
of Disperse Orange 30

Solution pH Temperature Adsorbent Dosage Contact Time
Initial Dye

Concentration
Type of

Activated Carbon

Click to download full resolution via product page

Caption: Key factors influencing the adsorption of Disperse Orange 30.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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